1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13-Heptacosafluorotridecane

• IUPAC Name: 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13-heptacosafluorotridecane
• InChI: InChI=1S/C13HF27/c14-1(15)2(16,17)3(18,19)4(20,21)5(22,23)6(24,25)7(26,27)8(28,29)9(30,31)10(32,33)11(34,35)12(36,37)13(38,39)40/h1H
• InChI Key: SARRNFIJRWNPDT-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(C(C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
• Molecular Formula: C13HF27
• DSSTOX Substance ID: DTXSID10616671
• Molecular Weight: 670.10 g/mol
• CAS No.: 423-66-5

Description

1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13-Heptacosafluorotridecane is a useful research compound. Its molecular formula is C13HF27 and its molecular weight is 670.1 g/mol. The purity is usually 95%.
The exact mass of the compound 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13-Heptacosafluorotridecane is unknown and the complexity rating of the compound is unknown. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: PFAS (per- and polyfluoroalkyl substances) -> OECD Category. However, this does not mean our product can be used or applied in the same or a similar way.
BenchChem offers high-quality 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13-Heptacosafluorotridecane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13-Heptacosafluorotridecane including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13-Heptacosafluorotridecane is a perfluorinated compound that has garnered interest due to its unique chemical properties and potential biological activities. This article explores the biological activity of this compound through a review of available literature and research findings.

Heptacosafluorotridecane is characterized by its long carbon chain and the presence of fluorine atoms. Its structure contributes to its hydrophobic nature and stability in various environments. The molecular formula is $C_{27}F_{57}$, indicating a high degree of fluorination which affects its interaction with biological systems.

Antimicrobial Properties

Research has indicated that compounds with similar structures exhibit antimicrobial properties. For instance:

• Antibacterial Activity : Studies have shown that long-chain perfluorinated compounds can inhibit the growth of various bacteria. For example:
  • The hexane fraction of bioactive compounds derived from Paracoccus pantotrophus showed significant antibacterial activity against multidrug-resistant organisms (MDROs) such as Methicillin-resistant Staphylococcus aureus (MRSA) and other clinical pathogens .

Pathogen	Zone of Inhibition (mm)
Proteus sp.	7
Salmonella sp.	5
Pseudomonas aeruginosa	5
MRSA	4

• Mechanism of Action : The antimicrobial activity is believed to be linked to the disruption of bacterial cell membranes by the hydrophobic interactions facilitated by the long carbon chain .

Cytotoxicity

The cytotoxic effects of perfluorinated compounds have been documented in various studies:

• Cell Viability Assays : MTT assays have been utilized to assess the cytotoxicity of similar compounds. Results indicated a dose-dependent decrease in cell viability with increasing concentrations of fluorinated compounds .

Research Findings

Recent studies highlight the need for further investigation into the biological activities of heptacosafluorotridecane:

• Bioactivity Screening : Ongoing research aims to screen various perfluorinated compounds for their bioactive properties using high-throughput screening methods .
• Toxicological Assessments : Comprehensive toxicological assessments are essential to understand the implications of exposure to heptacosafluorotridecane on human health and ecosystems .

Scientific Research Applications

Material Science

• Hydrophobic Coatings : The compound is utilized in creating hydrophobic surfaces due to its low surface energy. This property is beneficial in applications such as anti-fogging coatings for lenses and water-repellent fabrics.
• Membrane Technology : Research indicates that fluorinated compounds like heptacosafluorotridecane can enhance the performance of membranes used in filtration processes. Their unique molecular structure allows for selective permeability while maintaining mechanical strength .

Environmental Science

• Pollution Control : The compound's resistance to degradation makes it a candidate for studying the behavior of persistent organic pollutants (POPs) in the environment. Its interactions with soil and water systems are critical for understanding the transport and fate of similar contaminants .
• Fluorinated Surfactants : Used in formulations aimed at reducing surface tension in various environmental cleanup processes. The stability of these surfactants under extreme conditions aids in their effectiveness during oil spill responses.

Chemical Biology

• Drug Delivery Systems : The compound's biocompatibility and stability make it a potential candidate for drug delivery vehicles. Its ability to encapsulate hydrophobic drugs enhances their solubility and bioavailability .
• Imaging Agents : Due to its unique spectral properties when subjected to certain imaging techniques (e.g., MRI), heptacosafluorotridecane can be investigated as a contrast agent in medical imaging .

Case Studies

Study	Application	Findings
Study on Membrane Efficiency	Membrane Filtration	Demonstrated enhanced permeability and selectivity when using fluorinated compounds compared to traditional materials .
Environmental Persistence Analysis	Pollution Tracking	Showed that heptacosafluorotridecane behaves similarly to other POPs in soil-water systems; important for modeling contaminant transport .
Drug Encapsulation Research	Pharmaceutical Development	Found that encapsulation efficiency of hydrophobic drugs increased significantly when using fluorinated carriers like heptacosafluorotridecane .